Cas no 1806955-49-6 (Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1806955-49-6
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4894932
• Update Time: 2025-06-09

Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H7F5INO2/c1-19-6(18)3-4-2-5(8(11)12)7(10(13,14)15)17-9(4)16/h2,8H,3H2,1H3
• InChI Key： YPQSUJNOEGRYQW-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)OC)C=C(C(F)F)C(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate

Methyl 3-(Difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806955-49-6): An Overview

Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate (CAS No. 1806955-49-6) is a highly specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoromethyl, iodo, and trifluoromethyl substituents on a pyridine ring, which contribute to its distinct chemical properties and potential biological activities.

The synthesis of Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate has been a topic of interest in recent years due to its potential as an intermediate in the development of novel pharmaceuticals. The compound's multifunctional nature, particularly the combination of halogenated and fluorinated groups, makes it a valuable building block for the synthesis of complex molecules with diverse biological activities.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate, the presence of multiple fluorine atoms and an iodine substituent provides a unique set of properties that can be leveraged in the design of new drugs.

One of the key applications of Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate is in the development of inhibitors for various enzymes and receptors. For instance, research has shown that compounds with similar structural features have exhibited potent inhibitory activity against kinases, which are important targets in cancer therapy. The ability to modulate kinase activity through precise structural modifications makes this compound a promising candidate for further investigation.

In addition to its potential as an enzyme inhibitor, Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate has also been explored for its use in imaging agents. The iodine substituent can be radiolabeled for use in positron emission tomography (PET) or single-photon emission computed tomography (SPECT), providing valuable insights into the distribution and metabolism of the compound in vivo. This application is particularly relevant in preclinical studies and early-stage clinical trials.

The synthesis of Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the difluoromethyl and trifluoromethyl groups, and subsequent functionalization with an iodine substituent. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research purposes.

In terms of safety and handling, it is important to note that while Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethyl)pyridine-5-acetate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes wearing appropriate personal protective equipment (PPE), working in a well-ventilated area, and disposing of waste materials according to local regulations.

The future prospects for Methyl 3-(difluoromethyl)-6-iodo-2-(trifluoromethy lpyridine-5-acetate are promising. Ongoing research is focused on optimizing its properties for specific therapeutic applications, such as cancer treatment and imaging diagnostics. Additionally, efforts are being made to develop more cost-effective and environmentally friendly synthetic routes to facilitate large-scale production.

In conclusion, Methyl 3-(difluorometh yl)-6-iodo-2-(trifluoro methyl)pyridine -5-acetate (CAS No. 1806955 -49 -6) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a valuable tool for researchers working on the development of novel pharmaceuticals and imaging agents. As research continues to evolve, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.